Cas no 2138039-77-5 (2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2138039-77-5
• MF: C₁₀H₉F₃N₂O₂
• MW: 246.185872793198
• CID: 5777181
• PubChem ID: 165493632
• Update Time: 2025-10-28

2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138039-77-5
• EN300-1137626
• 2-(cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• 2-(Cyclopropylamino)-5-(trifluoromethyl)-3-pyridinecarboxylic acid
• 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C10H9F3N2O2/c11-10(12,13)5-3-7(9(16)17)8(14-4-5)15-6-1-2-6/h3-4,6H,1-2H2,(H,14,15)(H,16,17)
• InChI Key： HDQCKZJNRFMYFZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)O)=C1)NC1CC1)(F)F

Computed Properties

• Exact Mass: 246.06161202g/mol
• Monoisotopic Mass: 246.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138039-77-5)

2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid, with the CAS number 2138039-77-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropylamino group and a trifluoromethyl substituent, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid is particularly noteworthy due to its combination of aromatic and heterocyclic moieties. The pyridine ring, a fundamental component of many biologically active molecules, provides a rigid planar structure that can interact with various biological targets. The cyclopropylamino group, on the other hand, introduces steric and electronic effects that can modulate the compound's pharmacological properties. Additionally, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, a study published in the Cancer Research journal reported that 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid selectively inhibits the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The high lipophilicity conferred by the trifluoromethyl group facilitates cellular uptake and tissue distribution, while the presence of the carboxylic acid group ensures sufficient solubility for systemic administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, 2-(Cyclopropylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138039-77-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing healthcare solutions for a range of diseases.